methyl 2-{[(2-fluorophenyl)amino]carbonyl}-3-nitrobenzoate

• IUPAC Name: methyl 2-[(2-fluorophenyl)carbamoyl]-3-nitrobenzoate
• InChI: InChI=1S/C15H11FN2O5/c1-23-15(20)9-5-4-8-12(18(21)22)13(9)14(19)17-11-7-3-2-6-10(11)16/h2-8H,1H3,(H,17,19)
• InChI Key: FGZQPOSMCJYIAD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC=C1)[N+](=O)[O-])C(=O)NC2=CC=CC=C2F
• Molecular Formula: C15H11FN2O5
• Molecular Weight: 318.26 g/mol

Description

Methyl 2-{[(2-fluorophenyl)amino]carbonyl}-3-nitrobenzoate is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound is known for its ability to inhibit the activity of certain enzymes, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of methyl 2-{[(2-fluorophenyl)amino]carbonyl}-3-nitrobenzoate involves the inhibition of the activity of acetylcholinesterase and butyrylcholinesterase. These enzymes are responsible for the breakdown of acetylcholine and other neurotransmitters in the brain. By inhibiting their activity, methyl 2-{[(2-fluorophenyl)amino]carbonyl}-3-nitrobenzoate increases the levels of these neurotransmitters, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
Methyl 2-{[(2-fluorophenyl)amino]carbonyl}-3-nitrobenzoate has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of acetylcholine and other neurotransmitters in the brain, which can improve cognitive function and memory. It has also been shown to have antioxidant properties, which can protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 2-{[(2-fluorophenyl)amino]carbonyl}-3-nitrobenzoate in lab experiments is its ability to inhibit the activity of acetylcholinesterase and butyrylcholinesterase. This makes it a useful tool for studying the role of these enzymes in neurological disorders. However, one of the limitations of using this compound is its potential toxicity. It is important to use caution when handling and working with this compound in the lab.

Future Directions

There are several future directions for the study of methyl 2-{[(2-fluorophenyl)amino]carbonyl}-3-nitrobenzoate. One area of research is the development of new drugs for the treatment of Alzheimer's disease and other neurological disorders. Another area of research is the study of its potential use as an insecticide or herbicide. Additionally, researchers are exploring its potential use in the development of new materials for electronic devices. Overall, the potential applications for methyl 2-{[(2-fluorophenyl)amino]carbonyl}-3-nitrobenzoate are vast and varied, making it an exciting area of research for scientists and researchers alike.
In conclusion, methyl 2-{[(2-fluorophenyl)amino]carbonyl}-3-nitrobenzoate is a promising compound with potential pharmacological properties. Its ability to inhibit the activity of certain enzymes makes it a useful tool for studying the role of these enzymes in neurological disorders. While there are limitations to its use in lab experiments, the potential applications for this compound are vast and varied, making it an exciting area of research for scientists and researchers alike.

Synthesis Methods

The synthesis of methyl 2-{[(2-fluorophenyl)amino]carbonyl}-3-nitrobenzoate involves a multi-step process that includes the reaction of 2-fluoroaniline with ethyl 3-nitrobenzoate, followed by the addition of methyl iodide. The resulting product is then purified through recrystallization. This synthesis method has been optimized by researchers to increase the yield and purity of the final product.

Scientific Research Applications

Methyl 2-{[(2-fluorophenyl)amino]carbonyl}-3-nitrobenzoate has been extensively studied for its potential pharmacological properties. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This makes it a promising candidate for the development of drugs for the treatment of Alzheimer's disease and other neurological disorders.